Cas no 279246-01-4 (Carbamic acid, [(4-bromophenyl)sulfonyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [(4-bromophenyl)sulfonyl]-, 1,1-dimethylethyl ester
• CAS No: 279246-01-4
• MF: C₁₁H₁₄BrNO₄S
• MW: 336.202161312103
• CID: 1433028
• PubChem ID: 12166960
• Update Time: 2025-04-20

Carbamic acid, [(4-bromophenyl)sulfonyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(4-bromophenyl)sulfonyl]-, 1,1-dimethylethyl ester
• BCB04_000147
• 279246-01-4
• SCHEMBL4432604
• N-Boc-4-bromobenzenesulfonamide
• tert-Butyl ((4-bromophenyl)sulfonyl)carbamate
• ZHMQBCDWNRSKKR-UHFFFAOYSA-N

• Inchi： 1S/C11H14BrNO4S/c1-11(2,3)17-10(14)13-18(15,16)9-6-4-8(12)5-7-9/h4-7H,1-3H3,(H,13,14)
• InChI Key： ZHMQBCDWNRSKKR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 334.98269g/mol
• Monoisotopic Mass: 334.98269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.8Ų